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Compound of Interest

Compound Name: Empagliflozin-d4

Cat. No.: B1157258

For Immediate Use by Research, Scientific, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Empagliflozin-d4. Given the nature of this compound as a deuterated analogue of an active
pharmaceutical ingredient and conflicting safety data, a cautious approach to its disposal is
paramount to ensure personnel safety and environmental protection. This guide offers
procedural, step-by-step instructions for the handling and disposal of Empagliflozin-d4 in a
laboratory environment.

Hazard Assessment and Disposal Classification

Empagliflozin-d4 is a deuterated version of Empagliflozin, a sodium-glucose co-transporter 2
(SGLTZ2) inhibitor. While some safety data sheets (SDS) classify this compound as non-
hazardous, others indicate potential health risks, including reproductive toxicity. Specifically, at
least one supplier has classified Empagliflozin-d4 under Reproductive Toxicity Category 2,
with hazard statement H361: "Suspected of damaging fertility or the unborn child"[1].
Chemicals with this classification are considered "Particularly Hazardous Substances" and
require stringent handling and disposal protocols[2][3][4].

Due to the conflicting classifications and the potential for reproductive toxicity, it is
recommended that all Empagliflozin-d4 waste be managed as hazardous chemical waste.
This precautionary principle ensures the highest level of safety for laboratory personnel and
compliance with environmental regulations.
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Quantitative Data Summary

The following table summarizes key quantitative data for Empagliflozin-d4, compiled from
various supplier safety data sheets.

Property Value Source
Molecular Formula C23H23D4ClO7 [5][6]
Molecular Weight 454.93 g/mol [51[6]

H302 (Harmful if swallowed),
H361/H362 (Suspected of

GHS Hazard Statements damaging fertility or the unborn  [1]
child. May cause harm to

breast-fed children)

Powder: -20°C (3 years), 4°C
Storage Temperature (2 years); In solvent: -80°C (6
months), -20°C (1 month)

N Very slightly soluble in water
Water Solubility (oH 1-7.4) [7]
pH 1-7.

Log Kow 1.73 [7]

Experimental Protocols: Step-by-Step Disposal
Procedures

This section provides detailed methodologies for the safe disposal of Empagliflozin-d4 waste.
These procedures are based on general best practices for handling hazardous pharmaceutical
and chemical waste in a research setting.

Personal Protective Equipment (PPE)

Before handling Empagliflozin-d4 waste, ensure the following PPE is worn:
o Gloves: Nitrile or other chemically resistant gloves.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
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e Lab Coat: A standard laboratory coat.

Waste Segregation and Collection

Proper segregation of waste is critical to prevent accidental chemical reactions and ensure
compliant disposal.

e Solid Waste:

o Collect all solid waste contaminated with Empagliflozin-d4, such as unused or expired
pure compound, contaminated gloves, weigh boats, and pipette tips, in a dedicated,
clearly labeled hazardous waste container.

o The container must be made of a compatible material (e.g., polyethylene) and have a
secure, screw-top lid.

o Do not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.

e Liquid Waste:

o Collect solutions containing Empagliflozin-d4 in a dedicated, leak-proof, and shatter-
resistant hazardous waste container (e.g., a plastic-coated glass bottle or a polyethylene
carboy).

o The container must have a secure, screw-top lid.
o Do not pour any liquid waste containing Empagliflozin-d4 down the drain.
e Sharps Waste:

o Any sharps (e.g., needles, syringes, broken glass) contaminated with Empagliflozin-d4
must be disposed of in a designated sharps container that is puncture-resistant and leak-
proof.

Waste Container Labeling
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All hazardous waste containers must be properly labeled immediately upon the first addition of
waste. The label should include:

The words "Hazardous Waste."

The full chemical name: "Empagliflozin-d4."

The approximate concentration and quantity of the waste.

The date the waste was first added to the container (accumulation start date).

The name of the principal investigator or laboratory contact.

Storage of Hazardous Waste

» Store waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory.

e Ensure containers are kept closed except when adding waste.

» Store in secondary containment (e.g., a chemical-resistant tray or tub) to contain any
potential leaks or spills.

o Segregate the Empagliflozin-d4 waste from incompatible materials.

Requesting Waste Pickup

¢ Once the waste container is full or has reached the storage time limit set by your institution
(typically 90-180 days), contact your institution's EHS department to schedule a hazardous
waste pickup.

» Do not overfill containers; leave at least 10% headspace to allow for expansion.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Empagliflozin-
d4.
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Empagliflozin-d4 Disposal Workflow
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Caption: Logical workflow for the safe disposal of Empagliflozin-d4 waste.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of
Empagliflozin-d4, minimizing risks to personnel and the environment. Always consult your
institution's specific hazardous waste management plan and Environmental Health and Safety
department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Empagliflozin-d4: Comprehensive Disposal Procedures
for Laboratory Settings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1157258#empagliflozin-d4-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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